![molecular formula C12H20ClNO2 B6361697 [(2,5-Dimethoxyphenyl)methyl](propan-2-yl)amine hydrochloride CAS No. 1240567-24-1](/img/structure/B6361697.png)
[(2,5-Dimethoxyphenyl)methyl](propan-2-yl)amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(2,5-Dimethoxyphenyl)methylamine hydrochloride” is an organic compound . It is a derivative of 2,5-dimethoxyphenethylamine, a compound that belongs to the class of organic compounds known as amphetamines and derivatives . These are organic compounds containing or derived from 1-phenylpropan-2-amine .
Molecular Structure Analysis
The molecular formula of “(2,5-Dimethoxyphenyl)methylamine hydrochloride” is C12H20ClNO2 . The molecular weight is 245.7457 . Unfortunately, the specific molecular structure is not provided in the retrieved sources.Scientific Research Applications
Forensic Toxicology
This compound is a type of 2,5-dimethoxy-amphetamine and -phenethylamine . These substances are often studied in the field of forensic toxicology due to their use as designer drugs . They are obtained through chemical structure modifications of psychoactive substances to increase their pharmacological activities .
Biological Matrices Analysis
Methods for the quantification of 2,5-dimethoxy-amphetamines and -phenethylamines in different biological matrices, both traditional and alternative ones, have been developed . This is crucial for monitoring drug abuse and understanding the pharmacokinetics of these substances .
Gas Chromatography and Mass Spectrometry
The compound has been studied using gas chromatography with mass spectrometry detection (GC–MS) . This technique is used for the identification and quantification of the compound in various samples .
Infrared Detection
Gas chromatography with infrared detection provides direct confirmatory data for the identification of 2,5-DMPEA from other regioisomers . This is particularly useful in forensic investigations and drug testing .
properties
IUPAC Name |
N-[(2,5-dimethoxyphenyl)methyl]propan-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2.ClH/c1-9(2)13-8-10-7-11(14-3)5-6-12(10)15-4;/h5-7,9,13H,8H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLHZQUFCXVMRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=C(C=CC(=C1)OC)OC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,5-Dimethoxyphenyl)methyl](propan-2-yl)amine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.